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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE
CAS No.: 69830-92-8
Cat. No.: B1253174
Get Quote
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Executive Summary

(S)-4-Dodecanolide (also known as (S)-

-dodecalactone) is a naturally occurring lactone traditionally recognized for its sensory
properties in fruits like peaches and apricots. However, recent pharmacological investigations
have repositioned this compound as a potent bioactive agent with significant therapeutic
potential. This guide analyzes its transition from a GRAS (Generally Recognized As Safe)
flavoring agent to a candidate for immuno-oncology and antimicrobial therapies. Key

mechanisms include the metabolic conversion to 4-hydroxydodecanoic acid for Natural Killer
(NK) cell activation and membrane-disrupting fungicidal activity.

Chemical Profile & Stereochemical Criticality

Identity:
o |[UPAC Name: (5S)-5-octyloxolan-2-one

¢ Common Name: (S)-
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-Dodecalactone
e CAS Number: 69830-92-8 (Specific), 2305-05-7 (Racemic)
e Molecular Formula: C

H

O

e Molecular Weight: 198.30 g/mol

Stereochemistry: The biological activity of 4-dodecanolide is highly stereospecific. While the
(S)-enantiomer is the predominant naturally occurring form in fruits, therapeutic efficacy—
particularly in immunomodulation—can depend on the absolute configuration.

Property (S)-Enantiomer (R)-Enantiomer

_ _ Antrodia camphorata
Fruits (Peach, Apricot), )
Natural Source ) (metabolite precursor), some
Waltomyces lipofer )
fungi

Odor Profile Fruity, Peach-like, Creamy Waxy, less intense

NK Cell Activation (via

Key Activity Antifungal, Flavorant ]
hydrolysis product)

Therapeutic Sector A: Immuno-Oncology (NK Cell
Activation)

The most promising high-value application of 4-dodecanolide lies in immunotherapy,
specifically the activation of Natural Killer (NK) cells. Research involving Antrodia camphorata,
a medicinal mushroom, identified

-dodecalactone as a bioactive volatile capable of enhancing innate immunity.[1]

Mechanism of Action: The Hydrolytic Trigger

-Dodecalactone itself is a prodrug-like precursor. Upon cellular entry, it undergoes hydrolysis to
form 4-hydroxydodecanoic acid (4-HDA). It is this acyclic metabolite that triggers the immune
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response.
Key Findings:

o Cytotoxicity Enhancement: Treatment significantly increases the secretion of Granzyme B
and Fas Ligand (FasL), the primary effectors of NK cell-mediated tumor lysis.

o Activation Markers: Induces rapid expression of CD69 (early activation marker) on NK cells.

» Stereospecificity: Studies suggest the (R)-form of the hydrolysis product (4-HDA) is the
active moiety for NK activation. Therefore, therapeutic formulations may require (R)-4-
dodecanolide or a racemic mixture to ensure the presence of the active enantiomer, or
engineered synthesis of the (R)-form.

Signaling Pathway Visualization

The following diagram illustrates the intracellular conversion and downstream signaling
triggered by the lactone.

Click to download full resolution via product page

Caption: Mechanism of NK cell activation by 4-dodecanolide metabolites, leading to tumor cell
apoptosis.

Therapeutic Sector B: Antifungal & Antimicrobial
Activity[5][6]

(S)-4-Dodecanolide exhibits broad-spectrum antifungal activity, making it a viable candidate
for topical therapeutics or preservative systems.

Spectrum of Activity[5][7]
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e Fungi:Candida albicans, Aspergillus niger, Penicillium roqueforti, Trichophyton spp.
(dermatophytes).[2]

o Bacteria: Moderate activity against Staphylococcus aureus.

Mechanism: Membrane Disruption

Unlike antibiotics that target specific enzymes, medium-chain lactones like (S)-4-dodecanolide
act via membrane perturbation.

« Insertion: The hydrophobic octyl side chain inserts into the fungal phospholipid bilayer.
 Fluidity Alteration: This insertion disrupts membrane fluidity and integrity.

» ROS Generation: Mitochondrial stress leads to the production of Reactive Oxygen Species
(ROS), triggering apoptotic cell death in the fungus.

Comparative Efficacy (MIC Values): | Pathogen | MIC (

g/mL) | Notes | | :--- | :--- | :--- | | Aspergillus niger | 125 - 250 | (R)-form often more potent than
(S) | | Candida albicans | 250 - 500 | Inhibits respiratory system | | Trichophyton
mentagrophytes | 100 - 200 | Potential for athlete's foot treatments |

Safety & Pharmacokinetics (ADME)

A major advantage of (S)-4-dodecanolide in drug development is its established safety profile
as a food additive.

o Regulatory Status: FEMA GRAS (No. 2400), FDA approved for food use.
o Toxicity:

o Acute Oral LD50 (Rat): > 5000 mg/kg.

o NOAEL (Repeated Dose): ~750 mg/kg/day.[3]

o Genotoxicity: Negative in Ames test.

e Metabolism: Rapidly metabolized via
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-oxidation pathways (similar to fatty acids) into innocuous metabolites (CO

and water), minimizing the risk of long-term tissue accumulation.

Manufacturing: Chemoenzymatic Synthesis

To obtain high optical purity (e.g., >99% ee) required for pharmaceutical applications,
enzymatic kinetic resolution is the gold standard.

Protocol: Lipase-Catalyzed Kinetic Resolution

This method separates the racemic mixture into (S)-lactone and (R)-ester.

Reagents:

Substrate: Racemic 4-dodecanolide (or acyclic precursor).

Catalyst: Candida antarctica Lipase B (CAL-B) immobilized (e.g., Novozym 435).

Acyl Donor: Vinyl acetate or Vinyl propionate.

Solvent: Hexane or MTBE (Methyl tert-butyl ether).
Workflow:

o Reaction: The lipase selectively acylates the (R)-enantiomer of the open-chain hydroxy acid
(or hydrolyzes the (S)-lactone depending on conditions).

o Separation: The unreacted (S)-lactone is separated from the (R)-ester via column
chromatography or distillation.

 Purification: Recrystallization or fractional distillation to achieve >98% purity.
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Caption: Chemoenzymatic workflow for isolating high-purity (S)-4-dodecanolide.

Future Directions & Development Risks

o Formulation: Due to its lipophilicity (LogP ~3.5), lipid-based delivery systems (liposomes,
nanoemulsions) are recommended to improve bioavailability for systemic immuno-oncology
applications.

» Stereochemical Optimization: While (S) is abundant, the (R)-enantiomer's potency in NK
activation warrants a comparative study. A "racemic switch" strategy might be necessary if
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(R) proves significantly superior.

o Combination Therapy: Synergistic potential with checkpoint inhibitors (PD-1/PD-L1 blockers)
should be explored, as 4-dodecanolide could turn "cold" tumors "hot" by recruiting NK cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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